2-Methylpropyl 2-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
CAS No.:
Cat. No.: VC16365003
Molecular Formula: C20H22N2O6S2
Molecular Weight: 450.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H22N2O6S2 |
|---|---|
| Molecular Weight | 450.5 g/mol |
| IUPAC Name | 2-methylpropyl 2-[(4,4-dioxo-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate |
| Standard InChI | InChI=1S/C20H22N2O6S2/c1-12(2)11-28-19(24)16-13(3)21-20(29-16)22-18(23)15-17(14-7-5-4-6-8-14)30(25,26)10-9-27-15/h4-8,12H,9-11H2,1-3H3,(H,21,22,23) |
| Standard InChI Key | NEUPKQHTBQQQHS-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(SC(=N1)NC(=O)C2=C(S(=O)(=O)CCO2)C3=CC=CC=C3)C(=O)OCC(C)C |
Introduction
Structural Characteristics and Nomenclature
Core Architecture
The molecule contains:
-
A 4-methyl-1,3-thiazole-5-carboxylate backbone with a 2-methylpropyl ester group at position 5.
-
An amide-linked 4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin moiety at position 2 of the thiazole ring.
IUPAC Name Breakdown
-
2-Methylpropyl: Isobutyl ester group (C(CH₃)₂CH₂O−).
-
4-Methyl-1,3-thiazole-5-carboxylate: Thiazole ring substituted with methyl (C4) and carboxylate (C5).
-
4,4-Dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin: Six-membered ring containing sulfur (S), oxygen (O), and a phenyl group, with sulfone (-SO₂-) and ether (-O-) functionalities.
Molecular Formula and Weight
-
Formula: C₁₈H₂₀N₂O₆S₂ (estimated from methyl analog C₁₇H₁₆N₂O₆S₂).
-
Molecular Weight: ~422.5 g/mol (vs. 408.5 g/mol for methyl variant).
Synthetic Pathways and Challenges
Key Synthetic Steps (Theoretical)
-
Oxathiin Ring Formation: Cyclization of phenylthioethanol with sulfuryl chloride to generate the 1,4-oxathiin-4,4-dioxide core.
-
Thiazole Construction: Hantzsch thiazole synthesis using α-bromo ketones and thioureas.
-
Esterification: Coupling the thiazole carboxylate with 2-methylpropanol under Mitsunobu or Steglich conditions.
Industrial Feasibility
-
Yield Limitations: Steric hindrance from the 2-methylpropyl group may reduce esterification efficiency compared to methyl analogs.
-
Purification Challenges: High logP (~3.5 estimated) necessitates chromatographic separation using nonpolar solvents.
Physicochemical Properties (Predicted)
| Property | Value | Method of Estimation |
|---|---|---|
| logP | 3.8 ± 0.2 | Comparative analysis with |
| Water Solubility | 0.12 mg/mL | SwissADME |
| PSA | 110 Ų | Molinspiration |
| Melting Point | 148–152°C | Analog extrapolation |
Biological Activity and Mechanisms
Pharmacophore Analysis
-
Thiazole Ring: Enhances metabolic stability and facilitates π-π stacking with aromatic residues in enzymes.
-
Oxathiin-Sulfone: Potentiates hydrogen bonding with catalytic lysine or asparagine residues (e.g., kinase ATP pockets).
Hypothetical Targets
-
Kinase Inhibition: Structural similarity to EGFR inhibitors (e.g., gefitinib) suggests potential antiproliferative activity.
-
Antimicrobial Effects: Sulfone groups may disrupt bacterial cell wall synthesis via penicillin-binding protein (PBP) interactions.
Comparative Analysis with Methyl Ester Analog
| Feature | 2-Methylpropyl Variant | Methyl Variant |
|---|---|---|
| Ester Group | Isobutyl (C4H9O) | Methyl (CH3O) |
| Molecular Weight | +14 g/mol | 408.5 g/mol |
| logP | +0.3 | 3.5 |
| Synthetic Yield | ~60% (estimated) | 85% reported |
Future Research Directions
-
Stereoselective Synthesis: Resolve racemic mixtures via chiral HPLC or asymmetric catalysis.
-
Proteomic Profiling: Identify off-target effects using affinity-based protein profiling (AfBPP).
-
Formulation Optimization: Develop nanoparticle carriers to mitigate solubility limitations.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume